
Commercial Suppliers and Technical Guide for
High-Purity 3-Thiophenacetic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Thiophenacetic acid

Cat. No.: B186584 Get Quote

This technical guide provides an in-depth overview of high-purity 3-Thiophenacetic acid,

targeting researchers, scientists, and professionals in drug development. It covers commercial

suppliers, key quantitative data, and detailed experimental protocols. Additionally, it visualizes

relevant biological pathways to illustrate the compound's mechanisms of action.

Commercial Availability of High-Purity 3-
Thiophenacetic Acid
High-purity 3-Thiophenacetic acid (CAS No. 6964-21-2) is readily available from several

reputable chemical suppliers catering to the research and pharmaceutical industries. These

suppliers offer various grades and quantities, ensuring access for a range of applications from

laboratory-scale experiments to larger-scale development projects.

Key commercial suppliers include:

Sigma-Aldrich (Merck): A leading global supplier of research chemicals, offering 3-
Thiophenacetic acid with a stated purity of 98%. They provide comprehensive

documentation, including Certificates of Analysis (CoA) upon request, which detail the

specific purity and impurity profiles of each batch.

Thermo Scientific Chemicals (part of Thermo Fisher Scientific): This supplier offers 3-
Thiophenacetic acid, typically at 98% purity, and provides detailed specification sheets

outlining physical and chemical properties.[1][2]
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Chem-Impex: Specializing in chemical intermediates for research and development, Chem-

Impex offers 3-Thiophenacetic acid and provides product specifications including purity,

which is typically ≥ 98% as determined by titration.[3]

Fisher Scientific: As a major distributor of scientific products, Fisher Scientific lists 3-
Thiophenacetic acid and provides access to safety data sheets and other technical

documents.

MedChemExpress: A supplier focused on bioactive molecules for research,

MedChemExpress provides 3-Thiophenacetic acid for life science applications.

TCI America: A prominent supplier of fine chemicals for research and production.

Quantitative Data from Commercial Suppliers
The following table summarizes the key quantitative data for high-purity 3-Thiophenacetic
acid available from leading commercial suppliers. This information is essential for researchers

to assess the suitability of the material for their specific applications, particularly in sensitive

areas like drug development where purity is paramount.

Supplier
Purity
Specificatio
n

Melting
Point (°C)

Molecular
Formula

Molecular
Weight (
g/mol )

Appearance

Sigma-

Aldrich
98% 73-76 C₆H₆O₂S 142.18 -

Thermo

Scientific

Chemicals

≥97.5%

(Silylated

GC)

77.0-83.0 C₆H₆O₂S 142.17

Pale cream to

pale brown

crystals or

powder

Chem-Impex
≥ 98% (Assay

by titration)
79 - 83 C₆H₆O₂S 142.17

White to

orange to

green powder

to crystal
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Applications and Experimental Protocols
3-Thiophenacetic acid and its derivatives are versatile building blocks in medicinal chemistry

and materials science. They are notably used in the development of novel anti-inflammatory

and antimicrobial agents, as well as in the synthesis of functionalized nanomaterials.

Detailed Protocol: Synthesis of 3-Thiophenacetic Acid-
Capped Gold Nanoparticles
This protocol details the synthesis of gold nanoparticles (AuNPs) stabilized by a capping layer

of 3-Thiophenacetic acid (3-TAA). The thiol group of a related compound, or the carboxylate

of 3-TAA, can interact with the gold surface, providing stability and functionality. The following is

a representative method adapted from literature describing the synthesis of thiol-capped

AuNPs.

Materials:

Hydrogen tetrachloroaurate(III) trihydrate (HAuCl₄·3H₂O)

3-Thiophenacetic acid (3-TAA)

Sodium borohydride (NaBH₄)

Ethanol

Deionized water

Procedure:

Preparation of Gold Salt Solution: Prepare a 1.0 mM aqueous solution of HAuCl₄·3H₂O.

Preparation of Capping Agent Solution: Prepare a 1.0 mM solution of 3-Thiophenacetic
acid in ethanol.

Reduction and Nanoparticle Formation:

In a clean glass flask, mix 20 mL of the 1.0 mM HAuCl₄ solution with 20 mL of the 1.0 mM

3-TAA solution under vigorous stirring.
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Freshly prepare a 10 mM ice-cold aqueous solution of sodium borohydride (NaBH₄).

Rapidly inject 1.0 mL of the ice-cold NaBH₄ solution into the HAuCl₄/3-TAA mixture while

maintaining vigorous stirring.

The solution should immediately turn from yellow to a dark brown or deep red color,

indicating the formation of gold nanoparticles.

Purification:

Continue stirring the solution for at least 2 hours to ensure complete reaction and

stabilization of the nanoparticles.

The resulting nanoparticle solution can be purified by centrifugation to remove excess

reactants. Centrifuge the solution at a high speed (e.g., 10,000 rpm) for 15-20 minutes.

Discard the supernatant and resuspend the nanoparticle pellet in deionized water or

ethanol. Repeat this washing step at least two more times.

Characterization: The size, shape, and stability of the synthesized 3-TAA-capped AuNPs can

be characterized using techniques such as UV-Vis Spectroscopy (to observe the surface

plasmon resonance peak, typically around 520 nm for spherical AuNPs), Transmission

Electron Microscopy (TEM) for size and morphology analysis, and Dynamic Light Scattering

(DLS) for size distribution in solution.

Below is a workflow diagram illustrating the synthesis process.
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Workflow for the synthesis of 3-TAA capped gold nanoparticles.
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Biological Signaling Pathways
Derivatives of 3-Thiophenacetic acid have shown significant potential as modulators of key

biological pathways involved in inflammation and microbial infections.

Anti-inflammatory Mechanism: Inhibition of COX and
LOX Pathways
Many thiophene-based compounds exhibit anti-inflammatory properties by inhibiting the

cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.[3] These enzymes are central to the

arachidonic acid cascade, a major signaling pathway that produces pro-inflammatory mediators

like prostaglandins and leukotrienes. By blocking these enzymes, thiophene derivatives can

effectively reduce the inflammatory response.

The diagram below illustrates the arachidonic acid pathway and the points of inhibition by

COX/LOX inhibitors.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b186584?utm_src=pdf-body
https://www.researchgate.net/publication/353365887_Thiophene-Based_Compounds_with_Potential_Anti-Inflammatory_Activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclooxygenase (COX) Pathway Lipoxygenase (LOX) Pathway

Cell Membrane Phospholipids

Phospholipase A2

Arachidonic Acid

COX-1 / COX-2 5-Lipoxygenase (5-LOX)

Prostaglandins (e.g., PGE2)

Inflammation
(Pain, Fever, Swelling)

Leukotrienes (e.g., LTB4)

Inflammation
(Chemotaxis, Vascular Permeability)

Thiophene-based Inhibitors
(e.g., 3-TAA derivatives)

Inhibition Inhibition

Click to download full resolution via product page

Inhibition of the Arachidonic Acid Pathway by Thiophene Derivatives.

Antimicrobial Mechanism of Action
Thiophene derivatives have demonstrated a range of antimicrobial activities against various

pathogens. One of the proposed mechanisms of action is the inhibition of essential bacterial

enzymes, such as those involved in cell division. For example, some thiophenyl-pyrimidine

derivatives have been shown to inhibit FtsZ polymerization, a crucial step in bacterial

cytokinesis.[4] FtsZ is a prokaryotic homolog of tubulin and forms a contractile ring (the Z-ring)
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at the division site. Inhibition of FtsZ polymerization disrupts cell division and leads to bacterial

cell death.

The following diagram illustrates the logical relationship of this antimicrobial mechanism.
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Inhibition of Bacterial Cell Division via FtsZ Polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1412797/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1412797/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC8308569/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8308569/
https://www.researchgate.net/publication/353365887_Thiophene-Based_Compounds_with_Potential_Anti-Inflammatory_Activity
https://pubs.rsc.org/en/content/articlelanding/2019/ra/c9ra01001g
https://pubs.rsc.org/en/content/articlelanding/2019/ra/c9ra01001g
https://www.benchchem.com/product/b186584#commercial-suppliers-of-high-purity-3-thiophenacetic-acid
https://www.benchchem.com/product/b186584#commercial-suppliers-of-high-purity-3-thiophenacetic-acid
https://www.benchchem.com/product/b186584#commercial-suppliers-of-high-purity-3-thiophenacetic-acid
https://www.benchchem.com/product/b186584#commercial-suppliers-of-high-purity-3-thiophenacetic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b186584?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

